ethyl {4-[(8-fluoroquinolin-2-yl)carbonyl]morpholin-3-yl}acetate

• IUPAC Name: ethyl 2-[4-(8-fluoroquinoline-2-carbonyl)morpholin-3-yl]acetate
• InChI: InChI=1S/C18H19FN2O4/c1-2-25-16(22)10-13-11-24-9-8-21(13)18(23)15-7-6-12-4-3-5-14(19)17(12)20-15/h3-7,13H,2,8-11H2,1H3
• InChI Key: YPKHUNCCZZEGDD-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CC1COCCN1C(=O)C2=NC3=C(C=CC=C3F)C=C2
• Molecular Formula: C18H19FN2O4
• Molecular Weight: 346.4 g/mol

Description

Ethyl {4-[(8-fluoroquinolin-2-yl)carbonyl]morpholin-3-yl}acetate is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is also known as EF-24 and has been found to have various biochemical and physiological effects.

Mechanism of Action

EF-24 exerts its effects through the inhibition of the NF-κB pathway. This pathway is involved in the regulation of inflammation and cancer. EF-24 inhibits the activation of NF-κB by preventing the degradation of its inhibitor, IκBα. This leads to the inhibition of the transcription of various genes that are involved in inflammation and cancer.
Biochemical and Physiological Effects:
EF-24 has been found to have various biochemical and physiological effects. It has been shown to inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor alpha (TNF-α). EF-24 has also been found to induce apoptosis in cancer cells and sensitize them to chemotherapy. Additionally, EF-24 has been found to have anti-oxidant properties, which can protect cells from oxidative stress.

Advantages and Limitations for Lab Experiments

EF-24 has several advantages for lab experiments. It is a highly pure compound, which allows for accurate and reproducible experiments. EF-24 is also stable and can be stored for long periods without degradation. However, EF-24 has some limitations for lab experiments. It has low solubility in water, which can limit its use in certain experiments. Additionally, EF-24 has not been extensively studied in vivo, which can limit its translation to clinical applications.

Future Directions

EF-24 has several potential future directions for scientific research. It can be further studied for its anti-inflammatory and anti-cancer properties in vivo. Additionally, EF-24 can be modified to improve its solubility in water and enhance its bioavailability. EF-24 can also be used in combination with other drugs to enhance their efficacy and reduce their side effects. Finally, EF-24 can be studied for its potential applications in other diseases, such as neurodegenerative diseases and cardiovascular diseases.
Conclusion:
In conclusion, EF-24 is a highly pure compound that has been extensively studied for its potential applications in scientific research. It has been found to have anti-inflammatory, anti-cancer, and anti-oxidant properties. EF-24 exerts its effects through the inhibition of the NF-κB pathway, which is involved in the regulation of inflammation and cancer. EF-24 has several advantages for lab experiments, but also has some limitations. EF-24 has several potential future directions for scientific research, which can lead to the development of new therapies for various diseases.

Scientific Research Applications

EF-24 has been extensively studied for its potential applications in scientific research. It has been found to have anti-inflammatory, anti-cancer, and anti-oxidant properties. EF-24 has been shown to inhibit the nuclear factor kappa B (NF-κB) pathway, which is involved in the regulation of inflammation and cancer. It has also been found to induce apoptosis in cancer cells and sensitize them to chemotherapy.